Cas no 1337746-98-1 (4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol)

• Product Name: 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol
• CAS No: 1337746-98-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6576632
• PubChem ID: 84810269
• Update Time: 2025-06-14

4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol
• 1337746-98-1
• EN300-1938001
• 4-bromo-2-fluoro-6-[(pyrrolidin-3-yl)methyl]phenol

• Inchi： 1S/C11H13BrFNO/c12-9-4-8(11(15)10(13)5-9)3-7-1-2-14-6-7/h4-5,7,14-15H,1-3,6H2
• InChI Key： NCUQCMNROYWNIZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC1CNCC1)O)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol

Comprehensive Overview of 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol (CAS No. 1337746-98-1)

4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol (CAS No. 1337746-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a phenolic core with bromo and fluoro substituents, along with a pyrrolidin-3-ylmethyl moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) targeting molecules, aligning with current trends in precision medicine.

In recent years, the demand for halogenated phenols like 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol has surged, driven by their role in developing next-generation therapeutics. The compound’s bromo-fluoro substitution pattern enhances its reactivity in cross-coupling reactions, a hot topic in green chemistry and catalysis research. This aligns with frequent search queries such as "efficient synthetic routes for halogenated intermediates" or "applications of fluorinated phenols in drug design," reflecting industry priorities.

The pyrrolidine ring in 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol contributes to its bioavailability and blood-brain barrier permeability, key factors in CNS drug development. This feature resonates with trending discussions on neurodegenerative disease treatments and psychoactive compound optimization. Analytical techniques like HPLC and NMR are critical for characterizing this compound, addressing common search terms like "purity analysis of complex phenols" or "structural elucidation of pyrrolidine derivatives."

From an industrial perspective, CAS No. 1337746-98-1 is often explored for its potential in crop protection chemicals, leveraging its halogenated aromatic system for pesticidal activity. This connects to popular searches on "sustainable agrochemical intermediates" and "halogen-based bioactive molecules." The compound’s stability under various pH conditions also makes it a candidate for material science applications, such as polymer modifiers or organic electronics.

Regulatory and safety assessments of 4-bromo-2-fluoro-6-(pyrrolidin-3-yl)methylphenol emphasize its handling under standard laboratory protocols, avoiding risks associated with reactive halogens. This addresses frequently asked questions like "safety protocols for brominated compounds" or "storage conditions for fluorophenols." As research progresses, this compound continues to inspire innovations in medicinal chemistry and industrial synthesis, cementing its relevance in modern scientific discourse.